Cas no 130705-31-6 (Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11b,12a)- (9CI))
130705-31-6 structure
Product Name:Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11b,12a)- (9CI)
CAS No:130705-31-6
MF:C22H28O9
MW:436.452327728271
CID:209314
PubChem ID:21126551
Update Time:2025-04-19
Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11b,12a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11b,12a)- (9CI)
- Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11b,12a)- (9...
- ethyl (8xi,11beta,12alpha)-3,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
- Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11beta,12alpha)-
- bruceine I
- ethyl (1R,2R,6R,8R,13S,14R,15R,16S,17S)-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
- 130705-31-6
-
- Inchi: 1S/C22H28O9/c1-4-29-19(28)22-12-6-14(24)31-13-5-10-9(2)15(25)11(23)7-20(10,3)17(16(26)18(22)27)21(12,13)8-30-22/h10,12-13,16-18,25-27H,4-8H2,1-3H3/t10-,12+,13+,16+,17+,18-,20-,21+,22-/m0/s1
- InChI Key: CMVMKMSNNMBUMZ-UTQVZMMYSA-N
- SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)OCC)[C@@H]3CC(=O)O4)O)O)=O)O
Computed Properties
- Exact Mass: 436.17333247g/mol
- Monoisotopic Mass: 436.17333247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 911
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 140Ų
Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11b,12a)- (9CI) Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
130705-31-6 (Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, ethyl ester, (11b,12a)- (9CI)) Related Products
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